Cas no 476295-73-5 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide
• CAS No: 476295-73-5
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• CID: 5986258
• PubChem ID: 4281793
• Update Time: 2025-10-11

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide
• Propanamide, N-[4-(4-cyanophenyl)-2-thiazolyl]-3-phenoxy-
• AKOS024576136
• Oprea1_044157
• F0375-0241
• N-(4-(4-cyanophenyl)thiazol-2-yl)-3-phenoxypropanamide
• 476295-73-5
• AB00667722-01
• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-3-phenoxypropanamide

• Inchi： 1S/C19H15N3O2S/c20-12-14-6-8-15(9-7-14)17-13-25-19(21-17)22-18(23)10-11-24-16-4-2-1-3-5-16/h1-9,13H,10-11H2,(H,21,22,23)
• InChI Key： TWMKBOUZHQKTIU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 349.08849790g/mol
• Monoisotopic Mass: 349.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5): An Overview of a Promising Compound in Pharmaceutical Research

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) is characterized by a thiazole ring linked to a phenyl group through a propyl chain, with a cyano group attached to another phenyl ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The thiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The cyano group, on the other hand, is an electron-withdrawing group that can influence the electronic properties of the molecule and its reactivity.

The molecular formula of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide is C₂₀H₁₆N₂O₂S, with a molecular weight of approximately 356.41 g/mol. The compound is typically synthesized through multi-step reactions involving the condensation of appropriate starting materials. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Synthesis Methods

The synthesis of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) involves several key steps. One common approach is to start with 4-cyanobenzaldehyde and react it with thiourea to form the corresponding thiazole derivative. This intermediate is then coupled with 3-phenoxypropanamine using a suitable coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

Another method involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and improve product yields. In this approach, the starting materials are mixed in a microwave-compatible solvent and subjected to microwave irradiation for a short period. This method not only reduces reaction times but also minimizes side reactions and impurities.

Biological Activity and Therapeutic Potential

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an anticancer agent. Research has demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its anticancer properties, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide has also been investigated for its antimicrobial activity. Studies have shown that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a potential candidate for developing new antibiotics.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) into clinical trials. Several Phase I trials are currently underway to evaluate the safety and tolerability of this compound in humans. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

If clinical trials continue to yield positive results, N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide could potentially be developed into a new class of drugs for treating various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development.

Conclusion

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-3-phenoxypropanamide (CAS No. 476295-73-5) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure confers distinct properties that make it suitable for various therapeutic applications, including anticancer and antimicrobial treatments. Ongoing clinical trials will provide crucial insights into its safety and efficacy in humans, paving the way for its potential use as a novel therapeutic agent.